3-Chloro-4-fluoro-2'-iodobenzophenone

• IUPAC Name: (3-chloro-4-fluorophenyl)-(2-iodophenyl)methanone
• InChI: InChI=1S/C13H7ClFIO/c14-10-7-8(5-6-11(10)15)13(17)9-3-1-2-4-12(9)16/h1-7H
• InChI Key: WLAMBYSTOCZMMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=CC(=C(C=C2)F)Cl)I
• Molecular Formula: C13H7ClFIO
• Molecular Weight: 360.55 g/mol

Description

3-Chloro-4-fluoro-2'-iodobenzophenone is a halogenated aromatic ketone compound with a molecular formula of C13H7ClFIO. It is a white solid compound with a melting point of 148°C and a boiling point of 310°C. This compound has a wide range of applications in the fields of organic chemistry, pharmaceuticals, and materials science. It is used as an intermediate in the synthesis of various organic compounds and as a starting material for the production of pharmaceuticals. It is also used in the synthesis of polymers, dyes, and other materials.

Scientific Research Applications

Synthesis of Complex Organic Compounds

3-Chloro-4-fluoro-2'-iodobenzophenone serves as a key precursor in the synthesis of complex organic molecules. For instance, it has been used in the formation of acridine and triazole derivatives through chemical reactions that highlight its reactivity and utility in creating compounds with potential biological activities (Satheeshkumar et al., 2017; Shukla et al., 2014).

Molecular Geometry and Chemical Reactivity Studies

Research involving this compound also focuses on understanding its molecular geometry and chemical reactivity through quantum chemical studies. Such analyses aid in identifying chemically active sites of the compound, which are crucial for its reactivity and potential applications in organic synthesis (Prasad et al., 2017).

Development of High-Performance Materials

Additionally, this compound is used in the development of high-performance polymers and materials. For example, it has been involved in the synthesis of fluorinated phthalazinone monomers and their polymers, which exhibit excellent thermal properties and solubility, making them suitable for applications in engineering plastics and optical waveguides (Xiao et al., 2003).

Analytical and Theoretical Investigations

The compound's structural properties and interactions have been explored through analytical and theoretical investigations, such as vibrational spectroscopy and density functional theory (DFT) calculations. These studies provide insights into the compound's thermodynamic properties and potential energy distributions, which are important for its application in chemical synthesis and material science (Chaitanya et al., 2011).

Safety and Hazards

Specific safety and hazard information for 3-Chloro-4-fluoro-2’-iodobenzophenone is not available in the sources I found. As with any chemical, it should be handled with appropriate safety precautions to avoid direct contact with skin and eyes, and to prevent the formation of dust and aerosols.

Mechanism of Action

Biochemical Pathways

3-Chloro-4-fluoro-2’-iodobenzophenone may participate in the synthesis of 3-carboxythiophene analogs . .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 3-Chloro-4-fluoro-2’-iodobenzophenone. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .